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molecular formula C18H20BrNO2 B8569765 1-(3-bromophenoxy)-3-(3,4-dihydroisoquinolin-2(1H)-yl)propan-2-ol

1-(3-bromophenoxy)-3-(3,4-dihydroisoquinolin-2(1H)-yl)propan-2-ol

Cat. No. B8569765
M. Wt: 362.3 g/mol
InChI Key: OXYNYMKHUYGHJL-UHFFFAOYSA-N
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Patent
US09388173B2

Procedure details

To a solution of 2-((3-bromophenoxy)methyl)oxirane (1.5 g, 6.55 mmol) in MeOH (15 mL) were added 1,2,3,4-tetrahydroisoquinoline (1.0 g, 7.86 mmol) at 8° C. The mixture was refluxed for 16 h. TLC (PE: EA=2:1) showed that the reaction was completed and the mixture was concentrated to yield crude material which was purified using column chromatography on silica gel to give the desired compound (1.8 g, 78.3%) as colorless oil. LCMS (m/z): 362.1/363.1 [M+H]+/[M+2H]+
Name
2-((3-bromophenoxy)methyl)oxirane
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
1,2,3,4-tetrahydroisoquinoline
Quantity
1 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
15 mL
Type
solvent
Reaction Step One
Name
EA
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
desired compound
Yield
78.3%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([CH:10]=[CH:11][CH:12]=1)[O:5][CH2:6][CH:7]1[CH2:9][O:8]1.[CH2:13]1[C:22]2[C:17](=[CH:18][CH:19]=[CH:20][CH:21]=2)[CH2:16][CH2:15][NH:14]1.CC(=O)OCC>CO>[Br:1][C:2]1[CH:3]=[C:4]([CH:10]=[CH:11][CH:12]=1)[O:5][CH2:6][CH:7]([OH:8])[CH2:9][N:14]1[CH2:15][CH2:16][C:17]2[C:22](=[CH:21][CH:20]=[CH:19][CH:18]=2)[CH2:13]1

Inputs

Step One
Name
2-((3-bromophenoxy)methyl)oxirane
Quantity
1.5 g
Type
reactant
Smiles
BrC=1C=C(OCC2OC2)C=CC1
Name
1,2,3,4-tetrahydroisoquinoline
Quantity
1 g
Type
reactant
Smiles
C1NCCC2=CC=CC=C12
Name
MeOH
Quantity
15 mL
Type
solvent
Smiles
CO
Step Two
Name
EA
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(OCC)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 16 h
Duration
16 h
CONCENTRATION
Type
CONCENTRATION
Details
the mixture was concentrated
CUSTOM
Type
CUSTOM
Details
to yield crude material which
CUSTOM
Type
CUSTOM
Details
was purified

Outcomes

Product
Name
desired compound
Type
product
Smiles
BrC=1C=C(OCC(CN2CC3=CC=CC=C3CC2)O)C=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 1.8 g
YIELD: PERCENTYIELD 78.3%
YIELD: CALCULATEDPERCENTYIELD 75.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.